Cas no 646521-41-7 (Phosphoric acid, sec-pentyl dipropyl ester)

Phosphoric acid, sec-pentyl dipropyl ester structure
646521-41-7 structure
Product Name:Phosphoric acid, sec-pentyl dipropyl ester
CAS No:646521-41-7
MF:C11H25O4P
MW:252.287564992905
CID:419688
PubChem ID:71379227
Update Time:2025-04-19

Phosphoric acid, sec-pentyl dipropyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, sec-pentyl dipropyl ester
    • pentan-2-yl dipropyl phosphate
    • DTXSID50801807
    • 646521-41-7
    • Inchi: 1S/C11H25O4P/c1-5-8-11(4)15-16(12,13-9-6-2)14-10-7-3/h11H,5-10H2,1-4H3
    • InChI Key: KWFIZURKPXHXRZ-UHFFFAOYSA-N
    • SMILES: P(=O)(OCCC)(OCCC)OC(C)CCC

Computed Properties

  • Exact Mass: 252.14915
  • Monoisotopic Mass: 252.14904627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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